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Compound of Interest

Compound Name: Ibrutinib-d5

CAS No.: 1553977-17-5

Cat. No.: B569516

Get Quote

Executive Summary Ibrutinib-d5 (CAS 1553977-17-5) is the stable deuterium-labeled

isotopologue of Ibrutinib, a potent and irreversible Bruton’s tyrosine kinase (BTK) inhibitor.[1][2]

[3][4][5] Functioning primarily as an Internal Standard (IS) in bioanalytical assays (LC-MS/MS),

it corrects for matrix effects, extraction efficiency, and ionization variability during the

quantification of Ibrutinib in biological matrices.[2][3] This guide details its physicochemical

properties, handling protocols, and analytical behavior to ensure high-fidelity experimental

results.

Molecular Identification & Structure
Ibrutinib-d5 is chemically distinct due to the substitution of five hydrogen atoms with deuterium

isotopes on the terminal phenoxy ring.[2] This modification increases the molecular weight by

approximately 5 Daltons while retaining the chromatographic behavior and chemical reactivity

of the parent molecule.
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Property Specification

Chemical Name

1-[(3R)-3-[4-amino-3-[4-(phenoxy-2,3,4,5,6-

d5)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-

piperidinyl]-2-propen-1-one

Common Name Ibrutinib-d5, PCI-32765-d5

CAS Number 1553977-17-5

Molecular Formula C₂₅H₁₉D₅N₆O₂

Molecular Weight 445.53 g/mol

Isotopic Purity ≥99% deuterated forms (d1-d5)

Chemical Purity ≥98%

Structural Localization of Isotopes
The deuterium labeling is located exclusively on the phenoxy moiety. This positioning is critical

for Mass Spectrometry (MS) applications because the phenoxy group is retained in the primary

product ion during collision-induced dissociation (CID), ensuring the mass shift is preserved in

the MRM transition.[2][3]

Physicochemical Properties[1][3][7][8][9][13]
Understanding the physical limits of Ibrutinib-d5 is essential for preparing stable stock

solutions and preventing precipitation during LC-MS/MS injection.[1][2][3]

Solubility Profile
Ibrutinib-d5 is a hydrophobic compound with poor aqueous solubility.[1][2][3] It requires

organic co-solvents for initial solubilization.[2]
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Solvent Solubility Limit Notes

DMSO ~30 mg/mL
Recommended for primary

stock solutions.[1][2][3]

DMF ~30 mg/mL
Alternative organic solvent.[2]

[6]

Ethanol ~0.25 mg/mL

Low solubility; not

recommended for high-conc

stocks.[1][2][3]

Water/PBS < 0.1 mg/mL
Insoluble.[2][6] Requires >1:3

dilution from DMSO stock.[2]

Solid State & Stability[1][2][3][10]
Appearance: White to off-white solid powder.[1][2][3]

Melting Point: ~150–160°C (Consistent with unlabeled Ibrutinib Form A).[2][3]

Hygroscopicity: Non-hygroscopic in crystalline form, but amorphous dispersions can absorb

moisture.[2] Store in desiccated conditions.

Storage Stability:

Powder: Stable for ≥3 years at -20°C.[1][2][3][4][7]

Solvent Stock (DMSO): Stable for ≥1 year at -80°C. Avoid repeated freeze-thaw cycles

(aliquot recommended).[1][2][3]

Analytical Characterization (LC-MS/MS)
The utility of Ibrutinib-d5 relies on its predictable mass shift and co-elution with the analyte.[2]

Mass Spectrometry Fragmentation
In positive electrospray ionization (ESI+), Ibrutinib-d5 forms the protonated precursor ion
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.[1][2] Upon fragmentation, the bond between the piperidine ring and the pyrazolo-pyrimidine
core is the primary cleavage site.[2]

Precursor Ion (Q1): m/z 446.2[1][2][3]

Product Ion (Q3): m/z 309.2[1][2][3]

Neutral Loss: ~137 Da (Acryloyl-piperidine moiety)[1][2][3]

Comparison with Unlabeled Ibrutinib:

Unlabeled: 441.1 ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline

ng-star-inserted">

304.2[1][2][8][9][10][11]

Deuterated: 446.2 ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline

ng-star-inserted">

309.2[1][2][8][9][10][11]

Result: A clean +5 Da shift in both Q1 and Q3, eliminating crosstalk interference.

Chromatographic Behavior
Due to the Deuterium Isotope Effect, deuterated compounds may elute slightly earlier than their

non-deuterated counterparts on Reverse Phase (C18) columns.[2][3]

Retention Time (RT): Typically 0.05–0.1 min earlier than Ibrutinib.[2][3]

Implication: The RT difference is negligible for standard integration windows but sufficient to

distinguish peak apexes in high-resolution chromatography.

Visualization: Fragmentation Pathway
The following diagram illustrates the specific fragmentation logic used in MRM method

development.
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Figure 1: MS/MS Fragmentation pathway of Ibrutinib-d5 showing the retention of the

deuterated phenoxy label in the quantitation ion.[1][2][3]

Applications in Bioanalysis[9][12][15]
Ibrutinib-d5 is the industry-standard Internal Standard for pharmacokinetic (PK) studies.[1][2]

[3]

Validated Extraction Protocol
To ensure reproducibility, the following "Protein Precipitation" method is recommended for

plasma samples.

Protocol Steps:

Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL tube.

IS Addition: Add 10 µL of Ibrutinib-d5 working solution (500 ng/mL in 50% MeOH).

Precipitation: Add 150 µL Acetonitrile (ACN) containing 0.1% Formic Acid.

Vortex: Mix vigorously for 30 seconds.

Centrifugation: Spin at 13,000 rpm for 10 minutes at 4°C.

Injection: Transfer supernatant to HPLC vial; inject 2–5 µL.

Visualization: Bioanalytical Workflow
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Figure 2: Standardized workflow for using Ibrutinib-d5 in plasma quantification assays.
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Handling, Storage, & Safety[2][3][10]
Stock Solution Preparation

Primary Stock (10 mM): Dissolve 4.45 mg of Ibrutinib-d5 in 1.0 mL of DMSO. Vortex until

clear.

Working Stock (1 µg/mL): Dilute Primary Stock 1:4450 into 50% Methanol/Water. Prepare

fresh weekly.

Safety Hazards (GHS Classification)
Ibrutinib-d5 is a potent kinase inhibitor and should be handled with the same precautions as

the active drug.[1][2][3]

Signal Word: WARNING

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).[2][3]

PPE: Nitrile gloves, safety glasses, and lab coat are mandatory.[2] Handle powder in a

biosafety cabinet or fume hood to avoid inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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